Cas no 62003-97-8 (Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-)

Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)- structure
62003-97-8 structure
Product Name:Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-
CAS No:62003-97-8
MF:C7H2Cl2F3NO2
MW:259.997490406036
CID:1633097
Update Time:2024-09-11

Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-
    • Inchi: 1S/C7H2Cl2F3NO2/c8-4-2-6(13(14)15)5(9)1-3(4)7(10,11)12/h1-2H
    • InChI Key: WFJMQKHQADBGHQ-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC(C(F)(F)F)=C(Cl)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 258.94156
  • Monoisotopic Mass: 258.941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Density: 1.638±0.06 g/cm3(Predicted)
  • Boiling Point: 265.9±40.0 °C(Predicted)
  • PSA: 43.14
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.